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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne

Cat. No.: B15597435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles behind the hydrophilicity of DiSulfo-
Cy5 alkyne, a key fluorescent probe in modern biological research and drug development. We

will delve into its chemical properties, applications, and the experimental methodologies used

to characterize its water-loving nature.

The Chemical Basis of Hydrophilicity
DiSulfo-Cy5 alkyne is a member of the cyanine dye family, renowned for their bright

fluorescence and photostability. Its notable hydrophilicity is primarily attributed to the presence

of two sulfonate groups (-SO₃⁻) within its molecular structure.[1][2][3][4][5] These anionic

groups readily interact with the polar water molecules through hydrogen bonding, leading to

excellent solubility in aqueous environments.[1][2][3][4][5] This enhanced water solubility is a

significant advantage over its non-sulfonated counterparts, as it prevents aggregation and

ensures homogenous distribution in biological buffers, which is critical for reliable and

reproducible experimental outcomes.[3][4]

The "alkyne" moiety in its name refers to the presence of a terminal alkyne group (C≡CH),

which serves as a reactive handle for "click chemistry."[6][7][8] This highly efficient and specific

bioorthogonal reaction allows for the covalent attachment of the DiSulfo-Cy5 dye to a wide

range of biomolecules, such as proteins, nucleic acids, and small molecule drugs, that have

been modified to contain an azide group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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